Benzonitrile
Benzonitrile
Benzonitrile appears as a clear colorless liquid with an almond-like odor. Flash point 161°F. Denser (at 8.4 lb / gal) than water and slightly soluble in water. Used as a specialty solvent and to make other chemicals.
Benzonitrile is a nitrile that is hydrogen cyanide in which the hydrogen has been replaced by a phenyl group. It is a member of benzenes and a nitrile.
Benzonitrile is a nitrile that is hydrogen cyanide in which the hydrogen has been replaced by a phenyl group. It is a member of benzenes and a nitrile.
Brand Name:
Vulcanchem
CAS No.:
100-47-0
VCID:
VC21072923
InChI:
InChI=1S/C7H5N/c8-6-7-4-2-1-3-5-7/h1-5H
SMILES:
C1=CC=C(C=C1)C#N
Molecular Formula:
C7H5N
C6H5(CN)
C7H5N
C6H5(CN)
C7H5N
Molecular Weight:
103.12 g/mol
Benzonitrile
CAS No.: 100-47-0
Cat. No.: VC21072923
Molecular Formula: C7H5N
C6H5(CN)
C7H5N
Molecular Weight: 103.12 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Benzonitrile appears as a clear colorless liquid with an almond-like odor. Flash point 161°F. Denser (at 8.4 lb / gal) than water and slightly soluble in water. Used as a specialty solvent and to make other chemicals. Benzonitrile is a nitrile that is hydrogen cyanide in which the hydrogen has been replaced by a phenyl group. It is a member of benzenes and a nitrile. |
|---|---|
| CAS No. | 100-47-0 |
| Molecular Formula | C7H5N C6H5(CN) C7H5N |
| Molecular Weight | 103.12 g/mol |
| IUPAC Name | benzonitrile |
| Standard InChI | InChI=1S/C7H5N/c8-6-7-4-2-1-3-5-7/h1-5H |
| Standard InChI Key | JFDZBHWFFUWGJE-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)C#N |
| Canonical SMILES | C1=CC=C(C=C1)C#N |
| Boiling Point | 375.3 °F at 760 mm Hg (NTP, 1992) 191.1 °C 190.7 °C at 760 mm Hg 190.7 °C |
| Colorform | Liquid Colorless oil |
| Flash Point | 161 °F (NTP, 1992) 70 °C (158 def F) (Closed cup) 75 °C c.c. |
| Melting Point | 9 °F (NTP, 1992) -12.7 °C -12.82 °C -12.8 °C |
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